Cas no 61785-07-7 (Propanamide, N,N'-1,3,4-thiadiazole-2,5-diylbis-)
61785-07-7 structure
Product Name:Propanamide, N,N'-1,3,4-thiadiazole-2,5-diylbis-
CAS No:61785-07-7
MF:C8H12N4O2S
MW:228.271479606628
CID:466232
PubChem ID:71392216
Update Time:2025-04-19
Propanamide, N,N'-1,3,4-thiadiazole-2,5-diylbis- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, N,N'-1,3,4-thiadiazole-2,5-diylbis-
- N-[5-(propanoylamino)-1,3,4-thiadiazol-2-yl]propanamide
- 61785-07-7
- DTXSID70814035
- N,N'-(1,3,4-Thiadiazole-2,5-diyl)dipropanamide
-
- Inchi: 1S/C8H12N4O2S/c1-3-5(13)9-7-11-12-8(15-7)10-6(14)4-2/h3-4H2,1-2H3,(H,9,11,13)(H,10,12,14)
- InChI Key: ATUKSKMQGMCJJS-UHFFFAOYSA-N
- SMILES: S1C(=NN=C1NC(CC)=O)NC(CC)=O
Computed Properties
- Exact Mass: 228.06826
- Monoisotopic Mass: 228.06809681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 83.98
Propanamide, N,N'-1,3,4-thiadiazole-2,5-diylbis- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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